Cas no 2172391-44-3 (1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172391-44-3
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 5875855
• PubChem ID: 165830538
• Update Time: 2025-10-23

1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• 1-[(benzyloxy)carbonyl]-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1456401
• 2172391-44-3

• Inchi： 1S/C18H23NO5/c20-17(21)16-11-19(10-15(16)14-6-8-23-9-7-14)18(22)24-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2,(H,20,21)
• InChI Key： WKRRISLAHCYJLB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172391-44-3)

1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2172391-44-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The structural features of this molecule, particularly its benzyloxy carbonyl and oxan-4-yl substituents, contribute to its unique chemical behavior and potential biological activity.

The benzyloxy carbonyl group is a well-known protecting group in organic synthesis, often employed to safeguard carboxylic acid functionalities during multi-step synthetic pathways. Its stability under various reaction conditions makes it an invaluable tool in the pharmaceutical industry. On the other hand, the oxan-4-yl moiety, which is derived from tetrahydrofuran (THF), introduces a cyclic ether structure that can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. These structural elements combined make 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid a versatile intermediate for synthesizing more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from heterocyclic compounds. Pyrrolidine derivatives, including those featuring oxygen-containing substituents like the oxan-4-yl group, have shown promise as bioactive molecules. The pyrrolidine ring is a common motif in many biologically active compounds, including protease inhibitors and kinase inhibitors, which are crucial in treating various diseases such as cancer and infectious diseases. The presence of the benzyloxy carbonyl group suggests that this compound could be used in the synthesis of peptide mimetics or other protein-targeting agents.

One of the most compelling aspects of 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid is its potential as a building block for more complex pharmacophores. Researchers have been exploring ways to modify this core structure to enhance its biological activity and optimize its pharmacokinetic properties. For instance, the oxan-4-yl group can be further functionalized to introduce additional substituents that may improve binding affinity to target proteins or enhance metabolic stability. This flexibility makes it an attractive candidate for medicinal chemists looking to develop new drugs.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques have been employed to elucidate how different substituents affect the properties of heterocyclic compounds like 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid. These studies have revealed that subtle changes in the electronic distribution around the pyrrolidine ring can significantly impact its interactions with biological targets. This knowledge is crucial for designing molecules with improved efficacy and reduced side effects.

The pharmaceutical industry has also been leveraging advances in synthetic chemistry to streamline the production of complex molecules. The use of protecting groups like the benzyloxy carbonyl allows for modular synthesis, where different parts of the molecule can be assembled step-by-step with high precision. This approach not only improves yield but also reduces the potential for unwanted side reactions. As a result, compounds like 1-(benzyloxy)carbonyl-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid are becoming increasingly valuable tools in drug development pipelines.

Another area of interest is the use of this compound in combinatorial chemistry and high-throughput screening (HTS). By generating libraries of related molecules based on 1-(benzyloxy)carbonyl-4-(oxan-4-ylyl)pyrrolidine -3-carboxylic acid, researchers can rapidly identify lead compounds with desirable biological activities. HTS platforms enable the screening of thousands of compounds against various targets, accelerating the drug discovery process. The structural features of this compound make it an excellent candidate for such screens, as they provide a balance between chemical diversity and biological relevance.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting how different compounds will interact with biological targets. By simulating these interactions computationally, researchers can prioritize which molecules are most likely to be successful candidates for further development. This approach has already led to several breakthroughs in identifying new drugs with improved efficacy and safety profiles.

In conclusion,1-(benzyloxy)carbonyl -4-(oxan - 4 - yl ) py rrol idine - 3 - car boxylic acid (CAS No . 2172391 - 44 - 3 ) represents a promising scaffold for pharmaceutical research . Its unique structural features , coupled with its versatility as an intermediate , make it an attractive candidate for further exploration . As our understanding of molecular structure - activity relationships continues to grow , compounds like this one are likely to play an increasingly important role in developing new treatments for various diseases . The ongoing advancements in synthetic chemistry and computational modeling are poised to further enhance their potential , making them valuable assets in the quest for novel therapeutics .